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Audience: Researchers, scientists, and drug development professionals.

Introduction
[11C]UCB-J is a positron emission tomography (PET) radiotracer that targets the Synaptic

Vesicle Glycoprotein 2A (SV2A).[1][2][3] SV2A is a protein found in the membranes of

presynaptic vesicles and is considered a key biomarker for synaptic density.[1][3] PET imaging

with [11C]UCB-J allows for the in vivo quantification of synaptic density, providing valuable

insights into the pathophysiology of various neurological and psychiatric disorders, including

Alzheimer's disease, Parkinson's disease, epilepsy, and major depressive disorder.[1][4][5] This

document provides detailed application notes and protocols for data acquisition in UCB-J PET

scan studies.
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Parameter Description

Radiotracer [11C]UCB-J

Full Chemical Name

(R)-1-((3-(11C-methyl-11C)pyridin-4-

yl)methyl)-4-(3,4,5-trifluorophenyl)pyrrolidin-2-

one[5][6]

Target Synaptic Vesicle Glycoprotein 2A (SV2A)[1][3]

Half-life of Carbon-11 Approximately 20.4 minutes[3]

Binding Affinity (Ki)
High affinity for human SV2A (in vitro Ki of 6.3

nM)[7]

Experimental Protocols
Subject Preparation

Informed Consent: Ensure all human subjects have provided written informed consent in

accordance with institutional and federal guidelines.[5] For animal studies, all procedures

must be approved by the Institutional Animal Care and Use Committee.[8]

Pre-scan Instructions: Subjects should be instructed to fast for a minimum of 4-6 hours prior

to the scan to ensure stable metabolic conditions. Water intake is generally permitted.

Medical History and Vitals: A thorough medical history should be obtained, and vital signs

should be monitored before and after the radiotracer injection.[9]

Positioning: The subject is positioned comfortably on the PET scanner bed to minimize

motion during the scan. Head fixation devices are recommended to reduce motion artifacts.

[10]

Radiotracer Administration and PET Scan Acquisition
The following table summarizes the key parameters for data acquisition in human and non-

human primate studies.
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Parameter Human Studies
Non-human Primate
(Rhesus Monkey) Studies

Injected Dose
536 ± 192 MBq (bolus injection

over 1 min)[5]

141 ± 42 MBq (3-min slow

bolus)[8][11]

Injected Mass 1.57 ± 1.04 µg[12] 0.05 ± 0.04 µg/kg[7][8]

Scan Duration

90-120 minutes for full kinetic

modeling.[1] A shorter scan of

60-90 minutes is sufficient for

simplified quantification.[4][5]

[6][13]

120 minutes[8]

Scanner

High-Resolution Research

Tomograph (HRRT) is

commonly used.[5][10][14]

FOCUS 220 PET scanner or

similar preclinical scanner.[8]

Transmission Scan

A 6-minute transmission scan

for attenuation correction is

performed prior to injection.

[10][15]

A transmission scan is

performed prior to injection.[8]

Dynamic Scan Framing

Example framing: 6 x 0.5 min,

3 x 1 min, 2 x 2 min, 16 x 5

min.[5]

Example framing: 6 x 30 s, 3 x

1 min, 2 x 2 min, 22 x 5 min.[8]

Arterial Blood Sampling (for full kinetic modeling)
For accurate quantification of the volume of distribution (VT), arterial blood sampling is

required.[4][14]

Catheterization: An arterial line is placed in the radial artery for blood sampling.[12]

Sampling Schedule: Manual or automated blood samples are drawn frequently in the initial

minutes after injection and at increasing intervals throughout the scan. An example schedule

is: every 10 seconds for the first 90 seconds, then at 1.75, 2, 2.25, 2.5, 2.75, 3, 4, 5, 6, 8, 10,

15, 20, 25, 30, 45, and 60 minutes post-injection.[12]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8049341/
https://jnm.snmjournals.org/content/57/5/777
https://jnm.snmjournals.org/content/jnumed/57/5/777.full.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8452380/
https://www.researchgate.net/publication/293025679_Synthesis_and_Preclinical_Evaluation_of_11C-UCB-J_as_a_PET_Tracer_for_Imaging_the_Synaptic_Vesicle_Glycoprotein_2A_in_the_Brain
https://jnm.snmjournals.org/content/57/5/777
https://clinicaltrials.eu/inn/ucb-j/
https://jnm.snmjournals.org/content/jnumed/early/2020/07/09/jnumed.120.243949.full.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8049341/
https://pubmed.ncbi.nlm.nih.gov/32646875/
https://www.researchgate.net/publication/342838834_Simplified_Quantification_of_11_C-UCB-J_PET_Evaluated_in_a_Large_Human_Cohort
https://jnm.snmjournals.org/content/57/5/777
https://pmc.ncbi.nlm.nih.gov/articles/PMC8049341/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8054713/
https://jnm.snmjournals.org/content/59/supplement_1/542
https://jnm.snmjournals.org/content/57/5/777
https://pmc.ncbi.nlm.nih.gov/articles/PMC8054713/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6259313/
https://jnm.snmjournals.org/content/57/5/777
https://pmc.ncbi.nlm.nih.gov/articles/PMC8049341/
https://jnm.snmjournals.org/content/57/5/777
https://jnm.snmjournals.org/content/jnumed/early/2020/07/09/jnumed.120.243949.full.pdf
https://jnm.snmjournals.org/content/59/supplement_1/542
https://pmc.ncbi.nlm.nih.gov/articles/PMC8452380/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8452380/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15615267?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Metabolite Analysis: Plasma is separated by centrifugation, and metabolite analysis is

performed to determine the fraction of unchanged parent radiotracer over time.[6][14]

Data Analysis and Quantification
Image Reconstruction
Dynamic PET data should be reconstructed with corrections for attenuation, scatter, randoms,

and dead time.[5] Motion correction algorithms should be applied to minimize the impact of

subject movement.[5]

Kinetic Modeling and Simplified Quantification
Method Description Requirements

Outcome
Parameter

One-Tissue

Compartment Model

(1TC)

A kinetic model that

describes the

exchange of the tracer

between plasma and

a single tissue

compartment.[4][14]

Arterial blood

sampling and a

dynamic scan of at

least 60 minutes.[4][5]

Volume of Distribution

(VT)

Standardized Uptake

Value Ratio (SUVR)

A simplified method

that uses a reference

region with negligible

specific binding to

estimate the binding

potential.[13] The

centrum semiovale is

a commonly used

reference region.[4]

[13][14]

A shorter static scan

(e.g., 60-90 minutes

post-injection).[4][5][6]

[13]

SUVR

A study with a large human cohort found that the 60-90 minute post-injection period provided

the best correlation between SUVR and the binding potential (BPND) derived from the 1TC

model.[4][5][6][13]
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Visualizations
UCB-J PET Scan Experimental Workflow

Pre-Scan Preparation

Scan Procedure

Post-Scan Analysis

Informed Consent

Subject Screening & Medical History

Fasting (4-6 hours)

Baseline Vital Signs

Subject Positioning & Head Fixation

Transmission Scan (Attenuation Correction)

[11C]UCB-J Administration (Bolus Injection)

Dynamic PET Scan (90-120 min) Arterial Blood Sampling (Optional)

if applicable

Image Reconstruction & Motion Correction Plasma Metabolite Analysis

Kinetic Modeling (e.g., 1TC)SUVR Calculation

Data Quantification & Interpretation

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15615267/docs?utm_src=pdf-body#application-notes-and-protocols-for-ucb-j-pet-scans
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15615267?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for a [11C]UCB-J PET scan study.
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Caption: [11C]UCB-J binds to SV2A on presynaptic vesicles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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